Cas no 1448326-17-7 (cis-3,4-difluorocyclopentane-1-carboxylic acid)

• Product Name: cis-3,4-difluorocyclopentane-1-carboxylic acid
• CAS No: 1448326-17-7
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• CID: 5265836
• Update Time: 2026-03-09

cis-3,4-difluorocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3,4-difluorocyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 3,4-difluoro-, (3R,4S)-rel-
• rel-(3R,4S)-3,4-Difluorocyclopentanecarboxylic acid
• cis-3,4-difluorocyclopentane-1-carboxylic acid

• Inchi： 1S/C6H8F2O2/c7-4-1-3(6(9)10)2-5(4)8/h3-5H,1-2H2,(H,9,10)/t3?,4-,5+
• InChI Key： QNYMBVQEIHRRQE-NVGWPGHNSA-N
• SMILES： C1(C(O)=O)C[C@H](F)[C@H](F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on cis-3,4-difluorocyclopentane-1-carboxylic acid

Cis-3,4-difluorocyclopentane-1-carboxylic Acid (CAS No. 1448326-17-7): A Comprehensive Overview

Cis-3,4-difluorocyclopentane-1-carboxylic acid, identified by the CAS number 1448326-17-7, is a fluorinated cyclopentane derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has found applications in various chemical syntheses and is being explored for its potential in drug development.

The molecular structure of cis-3,4-difluorocyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with two fluorine atoms at the 3 and 4 positions, and a carboxylic acid functional group at the 1 position. This arrangement imparts distinct steric and electronic effects that make it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for medicinal chemistry applications.

In recent years, the interest in fluorinated compounds has surged due to their ability to modulate biological activity and improve pharmacokinetic properties. Cis-3,4-difluorocyclopentane-1-carboxylic acid exemplifies this trend, as it has been investigated for its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel inhibitors and modulators targeting various biological pathways.

One of the most compelling aspects of cis-3,4-difluorocyclopentane-1-carboxylic acid is its utility in constructing complex molecular architectures. The fluorinated cyclopentane core serves as a versatile scaffold for further functionalization, enabling the creation of diverse derivatives with tailored properties. This flexibility has been exploited in the development of small-molecule drugs that exhibit enhanced binding affinity and selectivity towards therapeutic targets.

The synthesis of cis-3,4-difluorocyclopentane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic significance. Advanced techniques such as cross-coupling reactions and palladium-catalyzed processes have been employed to introduce the fluorine atoms and the carboxylic acid group with high precision. These synthetic methodologies not only underscore the compound's complexity but also demonstrate its feasibility for large-scale production.

Recent studies have demonstrated the potential of cis-3,4-difluorocyclopentane-1-carboxylic acid in addressing unmet medical needs. For instance, researchers have explored its derivatives as scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atoms' ability to influence electronic distribution has been particularly beneficial in optimizing binding interactions with protein targets.

The pharmacological profile of compounds derived from cis-3,4-difluorocyclopentane-1-carboxylic acid has been a focal point of investigation. Preclinical studies have shown promising results in terms of efficacy and safety, paving the way for further clinical development. The compound's structural features contribute to its favorable pharmacokinetic properties, including improved solubility and reduced clearance rates.

The role of computational chemistry in understanding the behavior of cis-3,4-difluorocyclopentane-1-carboxylic acid cannot be overstated. Molecular modeling techniques have provided insights into how fluorine substitution affects molecular interactions and biological activity. These computational approaches complement experimental efforts by predicting binding affinities and identifying potential lead compounds.

In conclusion, cis-3,4-difluorocyclopentane-1-carboxylic acid (CAS No. 1448326-17-7) represents a significant advancement in fluorinated chemical synthesis and pharmaceutical research. Its unique structural features and versatile applications make it a cornerstone in developing innovative therapeutics. As research continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in addressing complex medical challenges.